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Botanical Source & Basic Properties

Astragaloside II is a Cycloartane-type triterpene glycoside primarily extracted from the root of

Astragalus membranaceus [1] [2]. The table below summarizes its core chemical identifiers.

Property Specification

Synonyms Astrasieversianin VIII [1]

CAS No. 84676-89-1 [1]

Molecular Formula C₄₃H₇₀O₁₅ [1]

Molecular Weight 827.01 g/mol [1]

Plant Source Root of Astragalus membranaceus [1] [2]

Extraction & Analytical Techniques

A combination of advanced techniques is used to isolate, purify, and identify Astragaloside II and related

saponins from the complex matrix of the Astragalus root.
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Extraction Techniques: Common methods include microwave-assisted extraction, ultrasonic-
assisted extraction, enzyme extraction, and reflux extraction [2]. The choice of method
significantly impacts the yield and purity of the final extract.

Separation & Purification: Techniques like high-speed counter-current chromatography
(HSCCC) and semi-preparative liquid chromatography are highly effective for isolating individual

saponin compounds from crude extracts [3].
Qualitative & Quantitative Analysis: High-Performance Liquid Chromatography (HPLC) coupled

with mass spectrometry (e.g., HPLC-APCI-MS) is a standard method for identifying and quantifying
Astragaloside II [2].
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Workflow for the extraction, isolation, and analysis of Astragaloside II.

Quantitative Biological Activity & Experimental Data

The following tables summarize key experimental findings for Astragaloside II, including effective

concentrations, model systems, and observed outcomes.

Table: In Vitro Pharmacological Activities of Astragaloside II

Biological Activity
Experimental
Model

Concentration/
Dose

Key Results Citation

Osteoblast
Proliferation

Rat primary
osteoblasts

0.1 nM - 10 µM
(48-72 h)

Significantly promoted cell
viability in a

concentration-dependent
manner.

[1]

Immunomodulation Primary mouse
splenocytes

10-30 nM (48-96
h)

Enhanced proliferation
induced by ConA,

alloantigen, or anti-CD3.

[1]

Chemosensitization Bel-7402/FU (5-

FU resistant liver
cancer cells)

80 µM (48 h) Sensitized cells to 5-FU-

induced death;
suppressed autophagy

proteins LC3-II and
Beclin-1.

[1]

Anti-inflammatory LPS-stimulated
CCD-18Co cells

1 µM (48 h) Inhibited levels of HIF-α,
p-p65, and p-IκB; reduced

pro-inflammatory
cytokines (IL-6, TNF-α, IL-

1β).

[1]

Table: In Vivo Pharmacological Activities of Astragaloside II
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Disease
Model

Animal
Model

Dosage &
Administration

Treatment
Duration

Key Outcomes Citation

Ulcerative
Colitis

Male

BABL/c
mice with

DSS-
induced

colitis

30 mg/kg & 50

mg/kg (oral
gavage, once

daily)

10 days Alleviated disease

symptoms, prevented
weight loss, increased

colon length, reduced pro-
inflammatory cytokines (IL-

6, TNF-α, IL-1β), and
increased SOD.

[1]

Mechanisms of Action & Signaling Pathways

Astragaloside II exerts its multi-target effects through several key molecular pathways, as visualized below.

Proposed core signaling pathways and biological activities of Astragaloside II.

Application Notes for Drug Development

Synergistic Potential: Astragalus saponins, flavonoids, and polysaccharides often work

synergistically [4] [5]. Investigating Astragaloside II in combination with other Astragalus components
or standard chemotherapeutic agents (e.g., 5-Fluorouracil) could be a fruitful research avenue [1].

Drug Delivery Considerations: Like many natural polysaccharides and glycosides, Astragaloside II
may face challenges with low oral bioavailability due to its large molecular weight and low lipophilicity

[6]. Formulation strategies such as nanocarriers could be explored to improve its absorption and
efficacy [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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